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Compound of Interest

Compound Name: 1-Cyclopropyl-ethanone oxime

Cat. No.: B1310792 Get Quote

An In-depth Technical Guide to 1-Cyclopropyl-ethanone oxime for Researchers and Drug

Development Professionals

This guide provides a comprehensive overview of 1-Cyclopropyl-ethanone oxime, a valuable

chemical intermediate. It covers its chemical identity, physical and chemical properties, detailed

synthesis protocols, and its potential applications in the field of drug discovery and

development.

Chemical Identity and Synonyms
1-Cyclopropyl-ethanone oxime is a chemical compound with the molecular formula C₅H₉NO.

It is also known by a variety of synonyms, which are crucial for effective literature and database

searches.

Table 1: Synonyms and Identifiers for 1-Cyclopropyl-ethanone oxime
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Identifier Type Value

CAS Number 51761-72-9[1][2]

IUPAC Name
(NE)-N-(1-

cyclopropylethylidene)hydroxylamine[3]

Common Synonyms Cyclopropyl methyl ketoxime[2][4]

Acetylcyclopropane oxime[2][4]

Cyclopropyl methyl ketone oxime[2][4]

1-Cyclopropylethanone oxime[2][4]

cyclopropylethan-1-one oxime[1]

Molecular Formula C₅H₉NO[1][2]

InChI
InChI=1S/C5H9NO/c1-4(6-7)5-2-3-5/h5,7H,2-

3H2,1H3[1][2]

InChIKey HTMLLPBZMWBCDN-UHFFFAOYSA-N[1][2]

SMILES CC(=NO)C1CC1[2]

Physicochemical Properties
Understanding the physicochemical properties of 1-Cyclopropyl-ethanone oxime is essential

for its handling, storage, and application in chemical synthesis.

Table 2: Physicochemical Properties of 1-Cyclopropyl-ethanone oxime
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Property Value

Molecular Weight 99.13 g/mol [3]

Melting Point 38-40 °C[2]

Boiling Point 90-92 °C at 20 Torr[2]

Topological Polar Surface Area 32.6 Å²[3]

Hydrogen Bond Donor Count 1[3]

Hydrogen Bond Acceptor Count 2[3]

Rotatable Bond Count 1[3]

XLogP3-AA 0.7[3]

Synthesis of 1-Cyclopropyl-ethanone oxime
The most common and straightforward method for the synthesis of 1-Cyclopropyl-ethanone
oxime is the reaction of the corresponding ketone, 1-cyclopropylethanone (also known as

cyclopropyl methyl ketone), with hydroxylamine. Several protocols exist for this type of

transformation, often with variations in solvent, base, and reaction conditions. Below is a

representative experimental protocol adapted from general procedures for oxime synthesis.[5]

[6][7][8]

Experimental Protocol: Synthesis from 1-
Cyclopropylethanone
This protocol details the synthesis of 1-Cyclopropyl-ethanone oxime from 1-

cyclopropylethanone and hydroxylamine hydrochloride.

Materials:

1-Cyclopropylethanone

Hydroxylamine hydrochloride (NH₂OH·HCl)

Pyridine or Sodium Carbonate (Na₂CO₃)
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Ethanol or a water-ethanol mixture

Ethyl acetate

1 M Hydrochloric acid (for workup with pyridine)

Water

Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Procedure:

Reaction Setup: In a round-bottomed flask equipped with a magnetic stirrer and a reflux

condenser, dissolve 1-cyclopropylethanone (1 equivalent) in ethanol.

Addition of Reagents: To the stirred solution, add hydroxylamine hydrochloride (1.05-1.2

equivalents) and a base such as pyridine (used as a solvent) or sodium carbonate (3

equivalents) to neutralize the HCl released during the reaction.

Reaction: Heat the mixture to reflux (or stir at room temperature, depending on the chosen

procedure) and monitor the reaction progress by Thin Layer Chromatography (TLC).[9]

Workup (Pyridine procedure): Once the reaction is complete, cool the mixture to room

temperature and remove the pyridine under reduced pressure. To the residue, add ethyl

acetate and 1 M aqueous HCl. Separate the organic layer, wash with brine, dry over

anhydrous MgSO₄, and concentrate in vacuo.[9]

Workup (Sodium Carbonate procedure): After the reaction is complete, add water to the

reaction mixture and filter the solid product. If the product is an oil, extract with ethyl acetate.

The combined organic layers are then dried over anhydrous CaCl₂ and the solvent is

evaporated.[7]

Purification: The crude product can be purified by recrystallization from a suitable solvent

(e.g., a mixture of hexane and ethyl acetate) or by column chromatography on silica gel.

The following diagram illustrates the general workflow for the synthesis and purification of 1-
Cyclopropyl-ethanone oxime.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

http://orgsyn.org/demo.aspx?prep=v93p0001
http://orgsyn.org/demo.aspx?prep=v93p0001
https://asianpubs.org/index.php/ajchem/article/download/13802/13776/13837
https://www.benchchem.com/product/b1310792?utm_src=pdf-body
https://www.benchchem.com/product/b1310792?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1310792?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis

Workup & Purification

Dissolve 1-cyclopropylethanone in Ethanol

Add Hydroxylamine HCl and Base

Heat to Reflux

Monitor by TLC

Cool and Concentrate

Reaction Complete

Extraction with Ethyl Acetate

Wash and Dry Organic Layer

Purification (Recrystallization/Chromatography)

final

Pure 1-Cyclopropyl-ethanone oxime

Click to download full resolution via product page

Synthesis and Purification Workflow
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Characterization
The identity and purity of synthesized 1-Cyclopropyl-ethanone oxime are confirmed through

various spectroscopic techniques.

Table 3: Spectroscopic Data for 1-Cyclopropyl-ethanone oxime

Technique Expected Characteristics

¹³C NMR
Data available, but specific shifts not detailed in

general databases.[3]

Mass Spectrometry (GC-MS)

Molecular ion peak corresponding to the

molecular weight (99.13 g/mol ) and

characteristic fragmentation pattern.[1][3]

Infrared (IR) Spectroscopy

Characteristic bands for O-H stretching (~3600

cm⁻¹), C=N stretching (~1665 cm⁻¹), and N-O

stretching (~945 cm⁻¹).[10] These are general

values for oximes.

Applications in Drug Development
While 1-Cyclopropyl-ethanone oxime itself is not known to have direct biological activity or

involvement in specific signaling pathways, its structural motifs—the oxime and the cyclopropyl

group—are of significant interest in medicinal chemistry. Oxime derivatives are known for their

diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer

properties.[11] The cyclopropyl group is a well-established bioisostere for a variety of functional

groups and is known to improve metabolic stability, binding affinity, and potency of drug

candidates.[12]

A notable example of the application of a similar scaffold is in the development of beta-

adrenergic blocking agents. Derivatives of cyclopropyl ketoximes have been synthesized and

shown to possess potent biological activity, highlighting the potential of 1-Cyclopropyl-
ethanone oxime as a key building block for the synthesis of novel therapeutic agents.[13]

The following diagram illustrates the logical relationship of using 1-Cyclopropyl-ethanone
oxime as a starting material in a drug discovery program.
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Role in Drug Discovery

Conclusion
1-Cyclopropyl-ethanone oxime is a readily synthesizable compound with a unique

combination of functional groups that make it an attractive starting material for medicinal

chemistry campaigns. While it may not be a bioactive molecule itself, its utility as a chemical

intermediate for the generation of compound libraries aimed at discovering new drugs is
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significant. The detailed information on its synthesis and properties provided in this guide is

intended to facilitate its use by researchers and professionals in the field of drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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